Cas no 2411199-31-8 (N-{2-[3-(2-fluorophenoxy)pyrrolidin-1-yl]-2-oxoethyl}-N-methylprop-2-enamide)

• Product Name: N-{2-[3-(2-fluorophenoxy)pyrrolidin-1-yl]-2-oxoethyl}-N-methylprop-2-enamide
• CAS No: 2411199-31-8
• MF: C₁₆H₁₉FN₂O₃
• MW: 306.332067728043
• CID: 5815295
• PubChem ID: 154793906
• Update Time: 2025-05-22

N-{2-[3-(2-fluorophenoxy)pyrrolidin-1-yl]-2-oxoethyl}-N-methylprop-2-enamide Chemical and Physical Properties

Names and Identifiers

• EN300-26585197
• N-{2-[3-(2-fluorophenoxy)pyrrolidin-1-yl]-2-oxoethyl}-N-methylprop-2-enamide
• 2411199-31-8
• Z3056341900

• Inchi： 1S/C16H19FN2O3/c1-3-15(20)18(2)11-16(21)19-9-8-12(10-19)22-14-7-5-4-6-13(14)17/h3-7,12H,1,8-11H2,2H3
• InChI Key： TZFRQVNFPNXIGQ-UHFFFAOYSA-N
• SMILES： FC1C=CC=CC=1OC1CN(C(CN(C(C=C)=O)C)=O)CC1

Computed Properties

• Exact Mass: 306.13797063g/mol
• Monoisotopic Mass: 306.13797063g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 430
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 49.8Ų

Additional information on N-{2-[3-(2-fluorophenoxy)pyrrolidin-1-yl]-2-oxoethyl}-N-methylprop-2-enamide

Research Briefing on N-{2-[3-(2-fluorophenoxy)pyrrolidin-1-yl]-2-oxoethyl}-N-methylprop-2-enamide (CAS: 2411199-31-8)

The compound N-{2-[3-(2-fluorophenoxy)pyrrolidin-1-yl]-2-oxoethyl}-N-methylprop-2-enamide (CAS: 2411199-31-8) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This briefing synthesizes the latest research findings on this molecule, focusing on its synthesis, pharmacological properties, and potential clinical implications.

Recent studies have highlighted the unique structural features of this compound, which combines a pyrrolidine scaffold with a fluorophenoxy moiety and an acrylamide group. These structural elements contribute to its bioactivity, particularly in modulating specific protein targets involved in inflammatory and oncogenic pathways. The compound's mechanism of action is believed to involve covalent binding to cysteine residues in target proteins, a feature that enhances its selectivity and potency.

In vitro and in vivo studies have demonstrated promising results for this compound as a potential inhibitor of key signaling pathways, such as the NF-κB and MAPK pathways. These pathways are critically involved in inflammation and cancer progression, making the compound a candidate for further development in these therapeutic areas. Notably, its pharmacokinetic profile, including bioavailability and metabolic stability, has been evaluated in preclinical models, showing favorable results for oral administration.

Despite these advancements, challenges remain in optimizing the compound's safety profile and minimizing off-target effects. Current research is focused on structural modifications to enhance its therapeutic index. Collaborative efforts between academic institutions and pharmaceutical companies are underway to advance this compound into clinical trials, with the goal of addressing unmet medical needs in oncology and inflammatory diseases.

In conclusion, N-{2-[3-(2-fluorophenoxy)pyrrolidin-1-yl]-2-oxoethyl}-N-methylprop-2-enamide represents a promising lead compound in medicinal chemistry. Its unique structure and bioactivity profile warrant further investigation to fully elucidate its therapeutic potential and translational applicability.